Cas no 1804647-96-8 (5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid)

5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the chloromethyl and trifluoromethoxy substituents, enhance reactivity and enable selective functionalization, making it a valuable intermediate for the development of bioactive compounds. The presence of the acetic acid moiety further expands its applicability in conjugation and derivatization reactions. This compound exhibits stability under standard handling conditions while offering synthetic flexibility for tailored modifications. Its well-defined chemical properties ensure reproducibility in research and industrial applications, particularly in the design of novel therapeutic agents and specialty chemicals.
5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid structure
1804647-96-8 structure
Product Name:5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid
CAS No:1804647-96-8
MF:C10H9ClF3NO4
MW:299.630972623825
CID:4841442
Update Time:2025-06-11

5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid
    • Inchi: 1S/C10H9ClF3NO4/c1-18-8-5(3-11)4-15-9(19-10(12,13)14)6(8)2-7(16)17/h4H,2-3H2,1H3,(H,16,17)
    • InChI Key: JSZLPOVVMQYRSZ-UHFFFAOYSA-N
    • SMILES: ClCC1=CN=C(C(CC(=O)O)=C1OC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 316
  • XLogP3: 2.2
  • Topological Polar Surface Area: 68.6

5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029084341-1g
5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid
1804647-96-8 97%
1g
$1,564.50 2022-04-01

5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid Related Literature

Additional information on 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804647-96-8)

5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804647-96-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chloromethyl group, a methoxy substituent, and a trifluoromethoxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

The growing demand for fluorinated compounds in drug discovery has put 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid in the spotlight. Fluorine atoms are known to enhance the bioavailability and metabolic stability of molecules, making them invaluable in modern medicinal chemistry. This compound’s trifluoromethoxy group is particularly noteworthy, as it is a key structural feature in many FDA-approved drugs. Recent studies highlight its utility in designing kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeting chronic diseases.

In the agrochemical sector, 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid is explored for its potential as a herbicide intermediate. The chloromethyl group offers a reactive site for further functionalization, enabling the synthesis of compounds with tailored properties for crop protection. With the global push toward sustainable agriculture, researchers are investigating how this molecule can contribute to low-toxicity pesticides and environmentally friendly formulations.

The synthesis of 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include electrophilic substitution and nucleophilic displacement, which require precise control of reaction conditions to achieve high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its purity and suitability for further applications.

From a commercial perspective, CAS No. 1804647-96-8 is gaining traction among fine chemical suppliers and contract research organizations (CROs). Its niche applications make it a high-value product, particularly for companies specializing in custom synthesis and process optimization. The compound’s patent landscape is also evolving, with several filings related to its use in drug delivery systems and bioconjugation techniques.

Environmental and regulatory considerations are paramount when working with 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid. While it is not classified as a hazardous substance, proper handling protocols must be followed to minimize risks. The compound’s biodegradability and ecotoxicological profile are under investigation, reflecting the industry’s focus on green chemistry principles.

In summary, 5-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804647-96-8) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity make it a valuable building block for innovative research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.

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